Cas no 1539775-41-1 (2-(4-Chloro-3-methoxyphenyl)propanoic acid)

• Product Name: 2-(4-Chloro-3-methoxyphenyl)propanoic acid
• CAS No: 1539775-41-1
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 5704221
• PubChem ID: 68950701
• Update Time: 2025-06-12

2-(4-Chloro-3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS018268795
• EN300-1137980
• 1539775-41-1
• 2-(4-chloro-3-methoxyphenyl)propanoicacid
• 2-(4-chloro-3-methoxyphenyl)propanoic acid
• SCHEMBL4194740
• CS-0274984
• Benzeneacetic acid, 4-chloro-3-methoxy-α-methyl-
• 2-(4-Chloro-3-methoxyphenyl)propanoic acid

• Inchi： 1S/C10H11ClO3/c1-6(10(12)13)7-3-4-8(11)9(5-7)14-2/h3-6H,1-2H3,(H,12,13)
• InChI Key： JVPLWEQTNIIEEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(C(=O)O)C

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 337.6±32.0 °C(Predicted)
• pka: 4.11±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(4-Chloro-3-methoxyphenyl)propanoic acid

Comprehensive Overview of 2-(4-Chloro-3-methoxyphenyl)propanoic acid (CAS No. 1539775-41-1)

2-(4-Chloro-3-methoxyphenyl)propanoic acid (CAS No. 1539775-41-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and methoxy functional groups, is a derivative of propanoic acid. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Researchers are increasingly exploring its potential due to its structural versatility and compatibility with modern synthetic methodologies.

The growing interest in 2-(4-Chloro-3-methoxyphenyl)propanoic acid is partly driven by the demand for novel anti-inflammatory and analgesic compounds. With the rise of chronic pain conditions and autoimmune diseases, the pharmaceutical industry is actively seeking derivatives of propanoic acid that offer improved efficacy and reduced side effects. This compound's chloro-methoxy substitution pattern is particularly intriguing, as it may enhance binding affinity to target enzymes like cyclooxygenase (COX), a key player in inflammation pathways. Recent studies have also investigated its potential as a precursor for biodegradable polymers, aligning with the global push toward sustainable chemistry.

From a synthetic chemistry perspective, CAS No. 1539775-41-1 is often discussed in the context of green chemistry and catalytic reactions. Researchers are optimizing its production using eco-friendly catalysts, such as immobilized enzymes or metal-organic frameworks (MOFs), to minimize waste and energy consumption. This aligns with the broader trend of sustainable synthesis, a hot topic in academic and industrial circles. Additionally, its lipophilicity and bioavailability profiles make it a candidate for drug formulation studies, particularly in oral delivery systems where solubility enhancement is critical.

The compound's nomenclature, 2-(4-Chloro-3-methoxyphenyl)propanoic acid, reflects its IUPAC naming conventions, which are essential for accurate database indexing and patent filings. Keywords like chlorophenyl derivatives, methoxy-substituted acids, and propanoic acid analogs are frequently searched in relation to this compound, highlighting its relevance in medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with regulatory standards for pharmaceutical intermediates.

In agrochemical applications, 2-(4-Chloro-3-methoxyphenyl)propanoic acid is explored for its potential as a plant growth regulator or herbicide precursor. The chloro and methoxy groups contribute to its bioactivity, possibly interfering with weed metabolic pathways. This has sparked interest in developing environmentally friendly agrochemicals that degrade more efficiently in soil, reducing ecological impact. Such applications are particularly relevant amid increasing regulatory scrutiny on traditional pesticides.

Future research directions for CAS No. 1539775-41-1 may include computational modeling to predict its interactions with biological targets, as well as structure-activity relationship (SAR) studies to optimize its derivatives. The compound's versatility ensures its continued relevance in interdisciplinary research, bridging gaps between organic synthesis, pharmacology, and materials science. As the scientific community prioritizes precision medicine and sustainable technologies, this compound is poised to remain a focal point of innovation.